![molecular formula C12H15NO4 B6167951 2-(5-formyl-2-methoxyphenoxy)-N,N-dimethylacetamide CAS No. 1016688-94-0](/img/no-structure.png)
2-(5-formyl-2-methoxyphenoxy)-N,N-dimethylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of “2-(5-formyl-2-methoxyphenoxy)-N,N-dimethylacetamide” would be determined by the arrangement of its atoms and the bonds between them. The compound likely contains a methoxyphenoxy group attached to a dimethylacetamide group .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” would be determined by its molecular structure. These properties could include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals .Mechanism of Action
Safety and Hazards
Future Directions
The future directions for research on “2-(5-formyl-2-methoxyphenoxy)-N,N-dimethylacetamide” could include further studies on its synthesis, properties, and potential applications. This could involve laboratory experiments, computational modeling, and possibly even clinical trials if the compound is intended for use as a drug .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(5-formyl-2-methoxyphenoxy)-N,N-dimethylacetamide involves the reaction of 5-formyl-2-methoxyphenol with N,N-dimethylacetamide in the presence of a suitable catalyst.", "Starting Materials": [ "5-formyl-2-methoxyphenol", "N,N-dimethylacetamide", "Catalyst" ], "Reaction": [ "Step 1: Dissolve 5-formyl-2-methoxyphenol (1.0 equivalent) and N,N-dimethylacetamide (1.2 equivalents) in a suitable solvent such as dichloromethane.", "Step 2: Add the catalyst (0.1 equivalent) to the reaction mixture and stir at room temperature for 24 hours.", "Step 3: After completion of the reaction, extract the product with a suitable organic solvent such as ethyl acetate.", "Step 4: Purify the product by column chromatography using a suitable stationary phase and eluent system.", "Step 5: Characterize the product by various spectroscopic techniques such as NMR, IR, and mass spectrometry." ] } | |
CAS RN |
1016688-94-0 |
Molecular Formula |
C12H15NO4 |
Molecular Weight |
237.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.